Cas no 13141-42-9 (2-(2-phenylethynyl)pyridine)

• Product Name: 2-(2-phenylethynyl)pyridine
• CAS No: 13141-42-9
• MF: C₁₃H₉N
• MW: 179.217262983322
• CID: 201668
• PubChem ID: 83175
• Update Time: 2025-04-19

2-(2-phenylethynyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(2-phenylethynyl)-
• 2-(2-phenylethynyl)pyridine
• 2-(PHENYLETHYNYL)PYRIDINE
• 1-(2-pyridyl)-2-phenylethyne
• 1-(pyridin-2-yl)-2-phenylacetylene
• 1-phenyl-2-(2-pyridyl)acetylene
• 1-phenyl-2-(2-pyridyl)ethyne
• 2-(1-phenylacetylenyl)pyridine
• 2-(2'-phenylethynyl)pyridine
• 2-(2-phenyl-ethynyl)-pyridine
• AC1L34VE
• AC1Q28AI
• EINECS 236-077-4
• Pyridine, 2-(phenylethynyl)-
• pyridinyl-phenyl-ethyne
• SureCN1809895
• 1-(2-Pyridyl)-2-phenylacetylene
• UNII-GXN9KA7YPX
• NS00024162
• DTXSID90157032
• GXN9KA7YPX
• F2167-5306
• Pyridylphenylazetylene
• SCHEMBL1809895
• AKOS030239852
• EN300-6479302
• 13141-42-9
• PYRIDINE, 2-(2-PHENYLETHYNYL)-

• Inchi： 1S/C13H9N/c1-2-6-12(7-3-1)9-10-13-8-4-5-11-14-13/h1-8,11H
• InChI Key： RODTWUBQTXSTLJ-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 179.07357
• Monoisotopic Mass: 179.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives